Ethyl 2,2-Diisobutyl-3-methyl-3-oxopropionate
Description
Ethyl 2,2-Diisobutyl-3-methyl-3-oxopropionate, commonly referred to as DIBO, is a synthetic organic compound with a wide range of applications. It is a colorless liquid with a relatively low boiling point and a faint odor. DIBO has been used in a variety of industrial and laboratory processes, including as a reagent in organic synthesis, a catalyst in polymerization reactions, and a stabilizer for pharmaceuticals. In recent years, DIBO has also been studied for its potential biological applications, including as a metabolic modulator, a neuroactive agent, and an anti-cancer agent.
Scientific Research Applications
Organic Synthesis Building Block
Ethyl 2,2-Diisobutyl-3-methyl-3-oxopropionate: is a valuable building block in organic synthesis. Its structure allows for the introduction of diisobutyl and methyl groups into a compound, which can be useful for modifying the physical and chemical properties of a molecule, such as solubility and reactivity .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for Ethyl 2,2-Diisobutyl-3-methyl-3-oxopropionate involves the reaction of 2,2-Diisobutyl-1,3-dioxolane-4-methanol with ethyl acetoacetate in the presence of a base to form the desired product.", "Starting Materials": [ "2,2-Diisobutyl-1,3-dioxolane-4-methanol", "Ethyl acetoacetate", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: Dissolve 2,2-Diisobutyl-1,3-dioxolane-4-methanol (1.0 equiv) and ethyl acetoacetate (1.2 equiv) in a suitable solvent (e.g. ethanol).", "Step 2: Add a base (e.g. sodium hydroxide) to the reaction mixture and stir at room temperature for several hours.", "Step 3: Quench the reaction with water and extract the product with a suitable organic solvent (e.g. diethyl ether).", "Step 4: Purify the product by column chromatography or recrystallization to obtain Ethyl 2,2-Diisobutyl-3-methyl-3-oxopropionate as a white solid." ] } | |
CAS RN |
412027-13-5 |
Product Name |
Ethyl 2,2-Diisobutyl-3-methyl-3-oxopropionate |
Molecular Formula |
C₁₄H₂₆O₃ |
Molecular Weight |
242.35 |
synonyms |
Ethyl 2-Acetyl-2-isobutyl-4-methylpentanoate; 2-Acetyl-2-isobutyl-4-methyl Ethyl Ester Valeric Acid; |
Origin of Product |
United States |
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